Cas no 2229385-41-3 (tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate)

Tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate is a fluorinated phenylcarbamate derivative featuring a piperidine moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl carbamate group enhances stability, while the fluorine substitution offers electronic and steric modulation, improving reactivity in selective transformations. The piperidin-3-yl group provides a versatile handle for further functionalization, enabling applications in drug discovery, particularly for CNS-targeting compounds. Its well-defined structure ensures consistent performance in coupling reactions and scaffold diversification. This compound is suited for research requiring precise control over molecular architecture, offering synthetic flexibility for developing bioactive molecules. Storage under inert conditions is recommended to maintain integrity.
tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate structure
2229385-41-3 structure
Product Name:tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate
CAS No:2229385-41-3
MF:C16H23FN2O2
MW:294.364427804947
CID:6420192
PubChem ID:165651656
Update Time:2025-10-31

tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate
    • 2229385-41-3
    • EN300-1900168
    • tert-butyl N-[3-fluoro-4-(piperidin-3-yl)phenyl]carbamate
    • Inchi: 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-12-6-7-13(14(17)9-12)11-5-4-8-18-10-11/h6-7,9,11,18H,4-5,8,10H2,1-3H3,(H,19,20)
    • InChI Key: GXOWTTJSGBRBHO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 294.17435614g/mol
  • Monoisotopic Mass: 294.17435614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate Pricemore >>

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tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate Related Literature

Additional information on tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-3-Fluoro-4-(Piperidin-3-yl)Phenylcarbamate (CAS: 2229385-41-3)

The compound tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate (CAS: 2229385-41-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the piperidin-3-yl and fluoro-phenyl moieties, make it a promising candidate for further exploration in medicinal chemistry. Researchers have successfully utilized this compound in the development of targeted therapies for various diseases, including neurological disorders and cancer.

One of the most notable advancements in the study of tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate is its role in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with disease states. Recent publications have demonstrated the compound's efficacy in inhibiting specific kinases, thereby offering potential therapeutic benefits. These findings have been supported by in vitro and in vivo studies, which have shown promising results in terms of both efficacy and safety.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug development. The piperidine ring, a common feature in many CNS-active drugs, contributes to the compound's ability to cross the blood-brain barrier. Preliminary studies have indicated its utility in the treatment of neurodegenerative diseases, although further research is needed to fully elucidate its mechanisms of action.

The synthesis of tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate has been optimized in recent years, with several research groups reporting improved yields and purity. These advancements have facilitated its broader use in pharmaceutical research and have paved the way for the development of derivatives with enhanced biological activity. Analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing the compound and ensuring its quality.

Despite the promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration and underscores the compound's potential as a valuable tool in drug discovery.

In conclusion, tert-butyl N-3-fluoro-4-(piperidin-3-yl)phenylcarbamate (CAS: 2229385-41-3) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural properties and demonstrated biological activity make it a compelling candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, contributing to the advancement of modern medicine.

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